Cas no 2721-61-1 (Decahydroisoquinolin-4a-ol)

Decahydroisoquinolin-4a-ol structure
Decahydroisoquinolin-4a-ol structure
Product Name:Decahydroisoquinolin-4a-ol
CAS No:2721-61-1
MF:C9H17NO
MW:155.237382650375
MDL:MFCD06801154
CID:914740
PubChem ID:3136120
Update Time:2025-04-19

Decahydroisoquinolin-4a-ol Chemical and Physical Properties

Names and Identifiers

    • Decahydroisoquinolin-4a-ol
    • OCTAHYDRO-ISOQUINOLIN-4A-OL
    • (+/-)-cis-bicyclo< 4.3.0> nonan-3-one
    • (-)-cis-limonene oxide
    • (+)-(1R,2S,4R)-cis-limonene
    • (+-)-cis-Hexahydro-indanon-(1)-oxim
    • (+-)-cis-hexahydro-indanone-(1)-oxime
    • (+)-cis-limonene oxide
    • (+)-cis-limonene-1,2-epoxide
    • (+-)-cis-octahydro-isoquinolin-4a-ol
    • (+-)-cis-Tetrahydro-indan-5-on
    • (1R,2S,4R)-cis-1,2-limonene epoxide
    • AC1NWXRM
    • cis-(+)-1,2-limonene oxide
    • cis-(R)-(+)-limonene oxide
    • cis-Perhydroindanon-(5)
    • NSC349024
    • MDL: MFCD06801154
    • Inchi: 1S/C9H17NO/c11-9-4-2-1-3-8(9)7-10-6-5-9/h8,10-11H,1-7H2
    • InChI Key: JCCPJOSXNCXEPE-UHFFFAOYSA-N
    • SMILES: OC12CCNCC1CCCC2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0

Decahydroisoquinolin-4a-ol Pricemore >>

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